Cas no 894044-73-6 (4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 894044-73-6
• MF: C₂₃H₂₇ClN₄O₄
• MW: 458.937884569168
• CID: 5511966
• Update Time: 2025-06-03

4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C23H27ClN4O4/c1-31-20-8-7-17(14-21(20)32-2)28-15-16(13-22(28)29)25-23(30)27-11-9-26(10-12-27)19-6-4-3-5-18(19)24/h3-8,14,16H,9-13,15H2,1-2H3,(H,25,30)
• InChI Key： GTVDNKGCAMPRKD-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OC)C(OC)=C3)C2)=O)CCN(C2=CC=CC=C2Cl)CC1

Additional information on 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

Introduction to 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 894044-73-6) and Its Emerging Applications in Chemical Biology

The compound 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide, identified by its CAS number 894044-73-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel pharmacological agents. The structural composition of this compound incorporates several key pharmacophoric elements, including a piperazine moiety, aromatic rings with chloro and methoxy substituents, and an oxopyrrolidinone core, which collectively contribute to its unique biological profile.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with particular emphasis on pyrrolidinone derivatives. These scaffolds are renowned for their versatility in modulating biological pathways, making them attractive candidates for drug discovery. The specific arrangement of functional groups in 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide imparts distinct chemical properties that influence its interactions with biological targets. Notably, the presence of the 5-oxopyrrolidinone ring enhances its binding affinity to certain enzymes and receptors, which is a critical factor in determining its efficacy as a pharmacological agent.

Current research in chemical biology has highlighted the importance of structurally diverse molecules in addressing complex diseases. The compound 894044-73-6 has been investigated for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These neurotransmitter pathways are implicated in a wide range of neurological disorders, including depression, anxiety, and neurodegenerative diseases. Preliminary studies suggest that this compound exhibits promising binding interactions with serotonin receptor subtypes (e.g., 5-HT1A and 5-HT2A), which could translate into therapeutic benefits for conditions associated with dysregulated serotonin signaling.

Furthermore, the aromatic rings in 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide contribute to its ability to interact with various biological targets through hydrophobic and electrostatic interactions. The 2-chlorophenyl group and the 3,4-dimethoxyphenyl moiety are particularly noteworthy, as they have been shown to enhance the solubility and bioavailability of similar compounds. This structural feature is crucial for ensuring that the molecule can effectively reach its target site within the body, thereby maximizing its therapeutic potential.

The oxopyrrolidinone core of this compound is another key feature that distinguishes it from other pharmacological agents. This structural motif has been associated with enhanced metabolic stability and improved binding affinity to certain enzyme targets. In particular, studies have indicated that oxopyrrolidinones can serve as effective scaffolds for inhibiting enzymes involved in inflammation and pain pathways. Given the growing interest in developing non-opioid analgesics, compounds like 894044-73-6 hold significant promise for addressing chronic pain conditions without the side effects associated with traditional analgesics.

Recent advances in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the binding affinities and mechanisms of action of novel compounds with greater accuracy. The application of these techniques to 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide has provided valuable insights into its potential biological activity. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including those involved in neurotransmitter signaling and inflammatory responses. These findings align well with experimental data obtained from preliminary pharmacological assays.

In addition to its potential therapeutic applications, 894044-73-6 has also been explored as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for studying enzyme mechanisms and receptor interactions at a molecular level. By using this compound as a probe, researchers can gain a deeper understanding of how small molecules modulate biological processes, which is essential for developing more effective drugs. Furthermore, the compound’s ability to cross the blood-brain barrier suggests that it may be useful in treating central nervous system disorders.

The synthesis of 4-(2-chlorophenyl)-N-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the oxopyrrolidinone ring through cyclization reactions followed by functional group transformations to introduce the piperazine moiety and aromatic substituents. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

The development of novel pharmaceutical agents relies heavily on collaborations between synthetic chemists and biologists. The compound 894044-73-6 exemplifies this interdisciplinary approach, where structural modifications based on computational predictions are validated through experimental studies. This iterative process is essential for optimizing drug candidates and ensuring their safety and efficacy before they proceed to clinical trials.

Looking ahead, the future prospects for CAS No 894044-73-6 are promising. Ongoing research aims to further refine its pharmacological properties through structure-based drug design principles. By leveraging cutting-edge technologies such as high-throughput screening and machine learning algorithms, researchers hope to identify additional therapeutic applications for this compound. Moreover, efforts are underway to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion, 4-(2-chlorophenyl)-N - 1 - ( 3 , 4 - dimethoxyphenyl ) - 5 - oxopyrrolidin - 3 - ylpiperazine - 1 - carboxamide ( CAS No . 89 40 44 - 73 - 6 ) stands out as a remarkable example of how interdisciplinary research can lead to innovative pharmaceutical solutions . Its unique structural features , combined with promising preliminary findings , make it a compelling candidate for further development . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing some of today’s most pressing medical challenges . p >